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Compound of Interest

Compound Name: 2,3-Dimethoxypropanenitrile

CAS No.: 64590-97-2

Cat. No.: B3385580

Get Quote

Introduction and Mechanistic Overview
In the landscape of modern pharmaceutical synthesis, the strategic selection of bifunctional

building blocks is critical for constructing complex molecular architectures. 3,3-

Dimethoxypropanenitrile (also known as cyanoacetaldehyde dimethyl acetal) is a highly

versatile reagent that serves as a stable, handleable equivalent of the highly reactive and

prone-to-polymerization cyanoacetaldehyde[1].

The utility of this reagent stems from its dual chemical personality:

The Nitrile Group (-C≡N): Acts as a strong electron-withdrawing group, significantly

increasing the acidity of the adjacent

-protons, while also serving as an electrophilic center for cyclization reactions.

The Dimethyl Acetal Group: Functions as a robust protecting group for the aldehyde. It

prevents unwanted self-condensation under basic conditions but can be unmasked under

acidic conditions or directly utilized in cyclization cascades to form pyrimidines and

pyridines[2].
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By leveraging these two functional groups, chemists can perform highly chemoselective

reactions, such as temperature-controlled Michael additions[3] and enolate formylations[4],

which are essential for synthesizing privileged drug scaffolds like beta-secretase inhibitors and

breast cancer therapeutics (e.g., palbociclib analogs)[4],[2].
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Reactivity pathways of 3,3-Dimethoxypropanenitrile in organic synthesis.

Physicochemical Properties
Understanding the physical parameters of 3,3-dimethoxypropanenitrile is essential for precise

stoichiometric calculations and safe handling during scale-up. The reagent is a moderate-

polarity liquid, soluble in common organic solvents (ethanol, acetone, toluene) but with limited

aqueous solubility[5].

Table 1: Quantitative Physicochemical Data
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Property Value

CAS Number 57597-62-3[6]

Molecular Formula C₅H₉NO₂[6]

Molecular Weight 115.13 g/mol [6]

Boiling Point 92.5 °C at 30 mmHg[6],[7]

Density 1.026 g/mL at 25 °C[6],[7]

Refractive Index (

)
1.414[7]

Appearance Clear colorless to light yellow liquid[7]

Storage Conditions 2–8 °C, away from heat and moisture[8]

Experimental Protocols
The following protocols have been designed as self-validating systems. Causality is explicitly

defined so that researchers understand why specific temperatures, bases, or solvents are

chosen, ensuring reproducibility.

Protocol A: Temperature-Controlled Michael Addition for
Pyrido[2,3-d]pyrimidine Scaffolds
Causality & Design: When 3,3-dimethoxypropanenitrile is reacted with 2-aryl acrylates, the

reaction pathway is strictly governed by thermodynamics vs. kinetics. At low temperatures (-78

°C), the kinetic product (a 4-dimethoxymethyl 4-cyanobutyric ester) is trapped and isolated.

However, at elevated temperatures (60 °C), thermodynamic driving forces promote the base-

mediated elimination of a methanol molecule, yielding a 4-methoxymethylene-substituted 4-

cyanobutyric ester[3]. Both intermediates can be subsequently cyclized with guanidine under

microwave irradiation to form 4-unsubstituted 5,6-dihydropyrido[2,3-d]pyrimidines[3].
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Step 1: Michael Addition
Mix 3,3-Dimethoxypropanenitrile

& 2-Aryl Acrylate

Temperature Control
Crucial for Chemoselectivity

Condition A: 60 °C
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Yields 4-dimethoxymethyl
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Step 2: Cyclization
Add Guanidine System
Microwave Irradiation

 Eliminates MeOH  Retains Acetal

4-Unsubstituted
5,6-Dihydropyrido[2,3-d]pyrimidines
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Temperature-dependent workflow for synthesizing pyrido[2,3-d]pyrimidines.

Step-by-Step Methodology (Thermodynamic Pathway - 60 °C):
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Preparation: Flame-dry a round-bottom flask under an inert argon atmosphere. Add 1.0

equivalent of the chosen 2-aryl acrylate and dissolve in anhydrous THF (0.2 M

concentration).

Reagent Addition: Introduce 1.2 equivalents of 3,3-dimethoxypropanenitrile to the stirring

solution.

Base Catalysis: Slowly add a catalytic amount of a suitable base (e.g., DBU or sodium

methoxide). Causality: The base deprotonates the

-carbon of the nitrile, generating the nucleophile.

Heating: Elevate the reaction temperature to 60 °C and stir for 4–6 hours.

Self-Validation Checkpoint 1 (TLC): Monitor the reaction via TLC (Hexane/EtOAc 3:1). The

disappearance of the UV-active acrylate spot indicates complete conversion.

Self-Validation Checkpoint 2 (NMR): Upon standard aqueous workup and solvent

evaporation, analyze the crude mixture via ¹H NMR. The successful elimination of methanol

is confirmed by the absence of the 6-proton acetal singlet (typically ~3.3 ppm) and the

presence of a distinct vinylic proton signal.

Cyclization: Transfer the intermediate to a microwave vial, add 1.5 equivalents of guanidine

carbonate, and subject to microwave irradiation (120 °C, 15 mins) to yield the final

pyrido[2,3-d]pyrimidine[3].

Protocol B: Formylation and Enolate Generation for
Beta-Secretase Inhibitors
Causality & Design: In the synthesis of complex multi-cyclic sulfones used as BACE (beta-

secretase) inhibitors for Alzheimer's disease, 3,3-dimethoxypropanenitrile is used to build the

core heterocyclic ring[4]. The

-carbon is highly acidic due to the adjacent nitrile. Using a strong base like Sodium Hydride
(NaH) forces complete, irreversible deprotonation. Subsequent reaction with methyl formate
yields a stable sodium enolate salt, which precipitates out of the ether solution, driving the
equilibrium forward[4].
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Step-by-Step Methodology:

Suspension Preparation: To a flame-dried flask under nitrogen, add 63.0 mmol of NaH (60%

dispersion in mineral oil). Wash the NaH twice with anhydrous hexanes to remove the

mineral oil, then suspend in 75 mL of anhydrous diethyl ether.

Reagent Addition: Cool the suspension to 0 °C. Dropwise, add 55.0 mmol (approx. 6.17 mL)

of 3,3-dimethoxypropanenitrile. Caution: Hydrogen gas will evolve. Ensure proper venting.

Formylation: Immediately follow with the dropwise addition of 110 mmol (6.74 mL) of methyl

formate[4].

Reaction Maturation: Allow the reaction mixture to warm to room temperature (RT) and stir

continuously for 3 days[4]. Causality: The extended reaction time is required for the

heterogeneous mixture to fully convert to the thermodynamically stable enolate.

Self-Validation Checkpoint (Visual & Isolation): A distinct solid will precipitate from the ether

solution. This visual cue confirms the formation of the highly polar sodium (E)-2-cyano-3,3-

dimethoxyprop-1-en-1-olate.

Workup: Collect the resulting solid by vacuum filtration. Wash the filter cake generously with

cold diethyl ether to remove unreacted starting materials and organic impurities[4]. Dry under

high vacuum to afford the intermediate (typically >80% yield), ready for downstream

coupling.

Safety and Handling Precautions
Toxicity: 3,3-Dimethoxypropanenitrile carries warnings for acute toxicity (oral, dermal,

inhalation) and skin/eye irritation (H302, H312, H315, H319)[9].

Handling: Always handle within a certified chemical fume hood. Wear standard PPE (nitrile

gloves, safety goggles, lab coat).

Storage: Store in a tightly sealed container at 2–8 °C to prevent gradual hydrolysis of the

acetal group, which can be triggered by ambient moisture and trace atmospheric acids[8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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